Cas no 57162-40-0 (4-Piperidinone, 1-methyl-3-(1-methylethyl)-2,6-diphenyl-)

• Product name: 4-Piperidinone, 1-methyl-3-(1-methylethyl)-2,6-diphenyl-
• CAS No: 57162-40-0
• MF: C₂₁H₂₅NO
• MW: 307.4293
• CID: 346332
• PubChem ID: 12248841

4-Piperidinone, 1-methyl-3-(1-methylethyl)-2,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 1-methyl-3-(1-methylethyl)-2,6-diphenyl-
• 1-methyl-2,6-diphenyl-3-propan-2-ylpiperidin-4-one
• 57162-40-0
• DTXSID50482312
• 1-methyl-3-i-propyl-2,6-diphenyl-4-piperidone

• Inchi： InChI=1S/C21H25NO/c1-15(2)20-19(23)14-18(16-10-6-4-7-11-16)22(3)21(20)17-12-8-5-9-13-17/h4-13,15,18,20-21H,14H2,1-3H3
• InChI Key： OPTLBBXKDIJITE-UHFFFAOYSA-N
• SMILES： CC(C1C(=O)CC(C2=CC=CC=C2)N(C)C1C1=CC=CC=C1)C

Computed Properties

• Exact Mass: 307.19375
• Monoisotopic Mass: 307.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 4.1

Experimental Properties

• PSA: 20.31